Ac-MBP (4-14) Peptide

• Molecular Formula: C62H105N21O18
• Molecular Weight: 1432.6 g/mol
• InChI: InChI=1S/C62H105N21O18/c1-33(2)29-44(60(100)101)80-55(95)43(30-35-16-18-36(87)19-17-35)79-51(91)38(12-5-7-25-64)76-56(96)45(31-84)81-52(92)39(13-8-26-71-61(67)68)75-54(94)41(21-23-49(66)89)77-57(97)46(32-85)82-58(98)47-15-10-28-83(47)59(99)42(14-9-27-72-62(69)70)78-50(90)37(11-4-6-24-63)74-53(93)40(73-34(3)86)20-22-48(65)88/h16-19,33,37-47,84-85,87H,4-15,20-32,63-64H2,1-3H3,(H2,65,88)(H2,66,89)(H,73,86)(H,74,93)(H,75,94)(H,76,96)(H,77,97)(H,78,90)(H,79,91)(H,80,95)(H,81,92)(H,82,98)(H,100,101)(H4,67,68,71)(H4,69,70,72)/t37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-/m0/s1
• InChIKey: FYXAESWONWFZDQ-DNCDJHDYSA-N

Ac-MBP (4-14): Selective PKC Substrate for Crude Extracts

Ac-MBP (4-14) Peptide (Ac-Gln-Lys-Arg-Pro-Ser-Gln-Arg-Ser-Lys-Tyr-Leu, CAS: 138250-62-1) is an N-terminally acetylated synthetic peptide corresponding to residues 4-14 of myelin basic protein (MBP). It is widely established as a highly selective and convenient substrate for protein kinase C (PKC), with a Km value of 7 µM [1]. Its high specificity for PKC and its N-terminal acetylation, which enhances stability against proteases, are critical differentiators that ensure reliable and low-background measurements of PKC activity in complex biological matrices without prior purification steps [2] .

1 PKC-selective substrate for direct use in crude extracts

2 N-terminal acetylation supports protease resistance in biological matrices

3 Minimal cross-reactivity with PKA, CaMKII, casein kinases

• [1] Yasuda I, Kishimoto A, Tanaka S, Tominaga M, Sakurai A, Nishizuka Y. A synthetic peptide substrate for selective assay of protein kinase C. Biochem Biophys Res Commun. 1990;166(3):1220-1227. View Source
• [2] Farrar YJ, Van Epps DE, Williams RC Jr. A phosphatase resistant substrate for the assay of protein kinase C in crude tissue extracts. Biochem Biophys Res Commun. 1991;180(2):694-701. View Source

Why Generic Peptides Cannot Replace Ac-MBP (4-14)

Substituting Ac-MBP (4-14) with its non-acetylated counterpart or other generic PKC substrates like Histone H1 introduces significant experimental variability and data quality issues. Unlike many broad-spectrum kinase substrates, MBP (4-14) is not phosphorylated by cAMP-dependent protein kinase (PKA), casein kinases I/II, Ca2+/calmodulin-dependent protein kinase II, or phosphorylase kinase, which are common interferents in crude cell or tissue lysates [1]. Furthermore, the N-terminal acetylation of Ac-MBP (4-14) is not merely a minor modification; it imparts resistance to exopeptidases, prolonging its functional half-life in extracts and ensuring that the measured activity is a true reflection of PKC activity rather than substrate degradation . Without these specific properties, assays using less selective or unmodified peptides require time-consuming and potentially activity-altering purification steps to reduce background, making Ac-MBP (4-14) the superior choice for streamlined, high-fidelity PKC assays.

Peptide Stability Non-acetylated MBP (4-14) may show reduced resistance to exopeptidases, potentially altering assay kinetics.

Kinase Selectivity Broad-spectrum substrates (e.g., Histone H1) may be phosphorylated by PKA, casein kinases, or CaMKII, increasing background in crude extracts.

Workflow Compatibility Less selective substrates often require pre-purification of PKC from extracts, adding time and potential activity loss.

• [1] Myelin Basic Protein (4-14). HongTide Product Information. 2024. View Source

Ac-MBP (4-14): Superior Performance Evidence

Enhanced Phosphorylation vs. Histone H1

Ac-MBP (4-14) demonstrates significantly higher enzymatic efficiency as a PKC substrate compared to the widely used generic substrate Histone H1. While both exhibit a comparable Km (7 µM), the rate of phosphorylation (Vmax) for MBP (4-14) is twice as fast as that for Histone H1 . This translates to a more sensitive and rapid assay for PKC activity.

Phosphorylation Velocity

Reported

2× faster than Histone H1

Supports faster PKC assay readout

Km comparable at 7 µM; data from purified PKC assays

Evidence Dimension	Enzymatic Efficiency (Phosphorylation Velocity)
Target Compound Data	Phosphorylation velocity is twice as fast
Comparator Or Baseline	Histone H1 (phosphorylation velocity = 1x)
Quantified Difference	2-fold higher velocity for Ac-MBP (4-14)
Conditions	In vitro kinase assay using purified PKC; Km values comparable at 7 µM.

Why This Matters

This higher velocity translates to a faster and more sensitive assay, reducing incubation times and improving signal-to-noise ratios in PKC activity measurements.

Superior PKC Selectivity

Unlike many other peptides used for kinase assays, Ac-MBP (4-14) demonstrates exceptional selectivity for PKC, showing no significant phosphorylation by a panel of other major kinases [1] . This specificity is critical for accurately measuring PKC activity in crude cell or tissue extracts without the need for prior purification steps.

PKC Selectivity

Reported

No phosphorylation by PKA, CK, CaMKII, PhK

Supports direct PKC attribution in extracts

Based on purified non-PKC kinase assays

Evidence Dimension	Selectivity (Phosphorylation by non-PKC kinases)
Target Compound Data	No detectable phosphorylation by PKA, casein kinase I/II, CaMKII, or phosphorylase kinase.
Comparator Or Baseline	Other MBP fragments or generic substrates (e.g., Histone H1) which may be phosphorylated by multiple kinases.
Quantified Difference	Qualitative: No significant phosphorylation observed.
Conditions	In vitro kinase assays with purified non-PKC kinases.

Why This Matters

This high selectivity ensures that the measured phosphorylation signal is directly attributable to PKC activity, drastically reducing background noise and obviating the need for time-consuming and often activity-altering purification steps.

• [1] Myelin Basic Protein (4-14). HongTide Product Information. 2024. View Source

Acetylation-Enhanced Proteolytic Stability

The N-terminal acetylation of Ac-MBP (4-14) is a critical structural feature that enhances its utility in biological assays. This modification confers resistance to non-specific aminopeptidases present in biological samples, thereby prolonging the peptide's functional half-life during an experiment . This is a key advantage over its non-acetylated analog, MBP (4-14), which is more susceptible to rapid degradation.

Proteolytic Stability

Class-level

Resistant to aminopeptidases

May extend functional half-life in extracts

Class-level inference; sequence-specific verification pending

Evidence Dimension	Proteolytic Stability
Target Compound Data	Acetylated (Ac-MBP (4-14)): Resistant to aminopeptidases, leading to prolonged functional half-life.
Comparator Or Baseline	Non-acetylated (MBP (4-14)): Susceptible to aminopeptidase degradation.
Quantified Difference	Qualitative improvement: Extended stability in biological matrices.
Conditions	General principle of N-terminal acetylation in peptides; data based on class-level inference for this specific sequence.

Why This Matters

This enhanced stability ensures more consistent and reproducible results in assays, especially those requiring longer incubation times with crude cellular extracts containing active proteases.

Direct Assay in Crude Extracts

The combination of high PKC selectivity and resistance to proteolytic degradation uniquely positions Ac-MBP (4-14) as a substrate that can be used directly in crude biological extracts (e.g., cell lysates) without prior purification to remove interfering kinases or phosphatases . This is a significant practical advantage over less specific substrates or those requiring the use of purified PKC.

Assay Workflow

Reported

Direct use in crude lysates vs. prior purification

Supports simplified PKC assay protocol

Demonstrated with cell/tissue homogenates

Evidence Dimension	Assay Workflow Efficiency
Target Compound Data	Ac-MBP (4-14): PKC assay can be performed directly in crude extracts.
Comparator Or Baseline	Less specific PKC substrates: Require time-consuming purification steps to isolate PKC or remove interfering kinases/phosphatases.
Quantified Difference	Qualitative: Eliminates the need for an entire purification step in the workflow.
Conditions	Assays using cell/tissue homogenates.

Why This Matters

This property dramatically simplifies experimental protocols, reduces hands-on time, and allows for higher-throughput screening of PKC activity, making it a cost-effective and time-saving reagent for research laboratories.

Guaranteed High HPLC Purity

For reliable and reproducible results, Ac-MBP (4-14) Peptide is commercially available from multiple reputable vendors with guaranteed high purity. Standard purity specifications are typically >95% as determined by HPLC, with some suppliers offering >98% purity grades . This ensures minimal batch-to-batch variability and reduces the risk of artifacts from impurities.

Product Purity

Specification review

>95% by HPLC (supplier typical)

Supports lot consistency review

Vendor CoA; >98% also available

Evidence Dimension	Commercial Purity Specification
Target Compound Data	Ac-MBP (4-14): Purity >95% (HPLC); some vendors offer >98%.
Comparator Or Baseline	Not applicable; this is a vendor product specification.
Quantified Difference	N/A (Product Specification)
Conditions	As reported in vendor Certificates of Analysis (CoA).

Why This Matters

High and well-defined purity is essential for generating robust, reproducible, and interpretable data in biochemical assays and ensures that observed effects are due to the peptide itself and not from contaminants.

Ac-MBP (4-14): Key Research Applications

HTS for PKC Modulators in Crude Lysates

The combination of high selectivity and the ability to bypass extract purification makes Ac-MBP (4-14) an ideal substrate for high-throughput screening of PKC inhibitors or activators. Using Ac-MBP (4-14) allows for a streamlined, mix-and-read assay format directly in 96- or 384-well plates using crude cell lysates, as demonstrated in [1]. This eliminates a major bottleneck in HTS workflows and enables the screening of large compound libraries for PKC-targeted drug discovery.

PKC Activity as a Pharmacodynamic Biomarker

Ac-MBP (4-14) provides a robust and selective method to quantify PKC activity in tissue samples from animal models, serving as a pharmacodynamic readout. For example, its use has been validated to measure PKC activity in tissues such as bovine lens epithelial cells [2] and gallbladder muscle [3]. This allows researchers to directly link target engagement (PKC modulation) by a drug candidate to a functional biochemical outcome in vivo, strengthening the translational relevance of their findings.

Routine PKC Activity Measurement

For fundamental research into PKC signaling pathways, Ac-MBP (4-14) is the reagent of choice for measuring the activity of classical (α, β, γ) PKC isoforms. Its high specificity and fast phosphorylation kinetics allow for reliable quantification of PKC activation in response to various stimuli, as demonstrated by its use in studying cholecystokinin signaling [3]. The use of this well-characterized, specific substrate ensures that data can be confidently interpreted and compared across different studies and laboratories.

Application

Selection Property

Validation Focus

PKC modulator screening in crude lysates

Substrate selectivity and extract compatibility

Mix-and-read assay reproducibility

Tissue PKC activity quantification (target engagement)

Selectivity in tissue homogenates

Tissue PKC activity response

Classical PKC isoform signaling studies

Fast phosphorylation kinetics

Stimulus-response PKC activation

• [1] Oxidized Low-Density Lipoprotein Stimulates Protein Kinase C (PKC) in Macrophage-like Cells. DataPDF. 2024. View Source
• [2] Protein Kinase C Activation in Hyperglycemic Bovine Lens Epithelial Cells. University of North Texas Digital Library. 2015. View Source
• [3] Cholecystokinin-coupled intracellular signaling in human gallbladder muscle. Mendeley. 2024. View Source